Cas no 2567489-54-5 (rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid)
rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27707847
- 2567489-54-5
- rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid
- rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid
-
- Inchi: 1S/C23H25NO5/c1-23(2)12-14(11-20(29-23)21(25)26)24-22(27)28-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,27)(H,25,26)/t14-,20+/m1/s1
- InChI Key: YSVOAIPDKWZTNG-VLIAUNLRSA-N
- SMILES: O1[C@H](C(=O)O)C[C@H](CC1(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 395.17327290g/mol
- Monoisotopic Mass: 395.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 84.9Ų
rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27707847-1g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 1g |
$2371.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-5g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 5g |
$6876.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-10g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 10g |
$10196.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-0.05g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 0.05g |
$1991.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-0.1g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 0.1g |
$2086.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-0.25g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 0.25g |
$2180.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-0.5g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 0.5g |
$2275.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-1.0g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 1g |
$1701.0 | 2023-05-26 | ||
| Enamine | EN300-27707847-2.5g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 2.5g |
$4648.0 | 2023-09-10 | ||
| Enamine | EN300-27707847-5.0g |
rac-(2R,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid |
2567489-54-5 | 5g |
$4930.0 | 2023-05-26 |
rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid
Recent Advances in the Study of rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid (CAS: 2567489-54-5)
The compound rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid (CAS: 2567489-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxane ring structure and Fmoc-protected amino group, serves as a crucial intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors.
One of the key findings in the latest research involves the use of this compound as a building block for the synthesis of constrained peptidomimetics. Researchers have demonstrated that the rigid oxane ring and the Fmoc-protected amino group facilitate the introduction of stereochemical control, enabling the design of highly selective enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in the development of inhibitors targeting proteases involved in viral replication, showcasing its potential in antiviral drug development.
Another significant advancement is the optimization of synthetic routes for rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid. Recent work has focused on improving yield and scalability, addressing previous challenges in large-scale production. A team at the University of Cambridge reported a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and reducing the number of synthetic steps. This breakthrough has important implications for industrial applications, particularly in the production of peptide-based drugs.
Furthermore, the compound's role in solid-phase peptide synthesis (SPPS) has been extensively studied. Its stability under standard SPPS conditions and its compatibility with various coupling reagents make it an attractive choice for the synthesis of complex peptides. Recent studies have also explored its use in the development of peptide conjugates for targeted drug delivery, leveraging its ability to incorporate into peptide backbones without compromising biological activity.
In conclusion, rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid (CAS: 2567489-54-5) continues to be a valuable tool in chemical biology and medicinal chemistry. Its applications in drug discovery, synthetic methodology, and peptide engineering underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in therapeutic development.
2567489-54-5 (rac-(2R,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-dimethyloxane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)